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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396 Get Quote

For researchers, scientists, and drug development professionals, understanding the intricate

magnetic properties of materials is paramount for advancing fields ranging from data storage to

quantum computing. This guide provides a comprehensive comparison of the experimental

validation of the magnetic structure of La2Ni7, a weak itinerant antiferromagnet, with the

contrasting properties of Y2Ni7, a weak itinerant ferromagnet.

This document details the necessary experimental protocols, presents key quantitative data in

a comparative format, and illustrates the experimental workflow for robust magnetic structure

determination.

Comparative Analysis of La2Ni7 and Y2Ni7
The distinct magnetic behaviors of La2Ni7 and Y2Ni7 are intrinsically linked to their crystal

structures. La2Ni7 adopts a hexagonal Ce2Ni7-type structure, which gives rise to complex

antiferromagnetic ordering. In contrast, Y2Ni7 crystallizes in a rhombohedral Gd2Co7-type

structure, leading to weak itinerant ferromagnetism.[1] The study of these compounds, often in

parallel, provides valuable insights into the delicate interplay between crystal structure and

magnetic properties in intermetallic compounds.
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Property La2Ni7 Y2Ni7

Crystal Structure
Hexagonal (Ce2Ni7-type,

P63/mmc)

Rhombohedral (Gd2Co7-type,

R-3m)

Magnetic Ordering
Weak Itinerant Antiferromagnet

(wAFM)

Weak Itinerant Ferromagnet

(wFM)

Magnetic Transition

Temperatures

Three distinct transitions: T_N1

≈ 61 K, T_N2 ≈ 56.5 K, T_N3 ≈

42 K

T_C ≈ 53 K

Magnetic Phases

Three zero-field phases:

Commensurate AFM (Phase A,

T < 42 K), Incommensurate

AFM (Phase B, 42 K < T <

56.5 K), Incommensurate AFM

(Phase C, 56.5 K < T < 61 K)

Ferromagnetic

Ordered Magnetic Moment Very small, ~0.15 µB/Ni Small, 0.06 to 0.11 µB/Ni

Experimental Protocols for Magnetic Structure
Validation
A multi-technique approach is essential for the unambiguous determination of a material's

magnetic structure. The following protocols outline the key experiments employed in the study

of La2Ni7 and its counterparts.

Single Crystal Growth
High-quality single crystals are a prerequisite for detailed magnetic structure analysis,

particularly for neutron diffraction studies.

Method: Flux growth method using a La-rich self-flux.

Procedure:

High-purity elemental La and Ni are mixed in a specific atomic ratio (e.g., La:Ni of 1:2) in

an alumina or tantalum crucible.
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The crucible is sealed in a quartz ampoule under a partial pressure of argon gas.

The mixture is heated to a high temperature (e.g., 1150 °C) to ensure complete melting

and homogenization.

The molten solution is then slowly cooled over a period of several days to a lower

temperature (e.g., 900 °C) to allow for the nucleation and growth of single crystals.

The excess flux is removed by decanting at the end of the growth period.

Single-Crystal Neutron Diffraction
Neutron diffraction is the most powerful technique for determining the arrangement of magnetic

moments in a crystal lattice.

Instrument: A single-crystal neutron diffractometer equipped with a cryostat for low-

temperature measurements.

Procedure:

A high-quality single crystal of La2Ni7 is mounted on the goniometer.

The crystal is cooled to the desired temperature below the magnetic ordering

temperatures.

A monochromatic neutron beam is directed at the crystal.

The diffraction patterns, consisting of both nuclear and magnetic Bragg peaks, are

collected as a function of scattering angle.

Data is collected at various temperatures, especially across the magnetic phase

transitions, to track the evolution of the magnetic structure.

Data Analysis (Rietveld Refinement):

The collected diffraction data is analyzed using the Rietveld refinement method.

An initial model of the crystal and magnetic structure is proposed.
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The theoretical diffraction pattern based on the model is calculated and compared to the

experimental data.

The structural and magnetic parameters (lattice parameters, atomic positions, magnetic

moment size and orientation, propagation vector) are refined iteratively to achieve the best

fit between the calculated and observed patterns.

Magnetization Measurements
Magnetization measurements provide crucial information about the bulk magnetic properties

and phase transitions.

Instrument: A SQUID (Superconducting Quantum Interference Device) magnetometer or a

VSM (Vibrating Sample Magnetometer).

Procedure:

Temperature Dependence: The magnetic susceptibility (M/H) is measured as a function of

temperature in a low applied magnetic field. This measurement helps to identify the

magnetic transition temperatures, which appear as anomalies in the susceptibility curve.

Field Dependence: Isothermal magnetization curves (M vs. H) are measured at various

temperatures, particularly below the ordering temperature. The shape of the hysteresis

loop provides information about the type of magnetic ordering (e.g., the linear response of

an antiferromagnet versus the saturation behavior of a ferromagnet).

Specific Heat and Electrical Resistivity Measurements
These thermodynamic and transport measurements are highly sensitive to phase transitions

and provide complementary information to magnetization studies.

Instrument: A Physical Property Measurement System (PPMS) is commonly used for both

measurements.

Procedure:

Specific Heat: The heat capacity of the sample is measured as a function of temperature.

Magnetic phase transitions are typically accompanied by lambda-like anomalies in the
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specific heat curve.

Electrical Resistivity: The electrical resistance of the sample is measured as a function of

temperature. Changes in the magnetic ordering can lead to distinct features, such as kinks

or changes in slope, in the resistivity data.

Experimental Workflow for Magnetic Structure
Validation
The following diagram illustrates the logical flow of experiments and analysis for validating the

magnetic structure of a material like La2Ni7.
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Experimental workflow for magnetic structure validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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